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Compound of Interest

Compound Name: 3-Hydroxypropionitrile

Cat. No.: B137533 Get Quote

For the Attention of: Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of 3-hydroxypropionitrile (3-

HPN), also known as ethylene cyanohydrin, as a polar solvent in the context of organic

synthesis. This document details its physicochemical properties, summarizes its application as

a reactant and a substrate in biocatalysis, and discusses its potential as a solvent in various

organic reactions, supported by available data and protocols.

Physicochemical Properties of 3-
Hydroxypropionitrile
3-Hydroxypropionitrile is a versatile organic compound possessing both a hydroxyl and a

nitrile functional group, which contribute to its distinct polar characteristics.[1][2] Its physical and

chemical properties make it a subject of interest as a solvent in various chemical processes.[3]

A summary of its key properties is presented in Table 1.

Table 1: Physicochemical Properties of 3-Hydroxypropionitrile
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Property Value References

CAS Number 109-78-4 [4]

Molecular Formula C₃H₅NO [4]

Molecular Weight 71.08 g/mol [4]

Appearance Colorless to pale yellow liquid [2]

Melting Point -46 °C [4][5]

Boiling Point 228 °C [4][5]

Density 1.04 g/mL at 25 °C [4][5]

Refractive Index n20/D 1.425 [4][5]

Flash Point 113 °C (closed cup) [6]

Vapor Pressure <0.1 mmHg at 20 °C [7]

Solubility

Miscible with water, ethanol,

and acetone. Slightly soluble in

diethyl ether. Insoluble in

benzene, carbon tetrachloride,

and petroleum ether.

[7][8]

The high boiling point and polarity of 3-HPN make it a potentially suitable medium for reactions

requiring elevated temperatures and the dissolution of polar reagents or intermediates.

Applications in Organic Synthesis: As a Reactant
While the use of 3-hydroxypropionitrile as a primary solvent in common organic reactions is

not extensively documented in the literature, it serves as a valuable reactant and intermediate

in several synthetic transformations.[1][2]

A notable application of 3-hydroxypropionitrile is in a palladium-catalyzed multicomponent

cascade reaction for the synthesis of substituted dihydrochalcones.[9] In this reaction, 3-HPN

or its derivatives react with arylboronic acids in a process involving aryl addition, hydroxyl

elimination, and a reduction Heck approach.[9]
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Protocol 1: Synthesis of Substituted Dihydrochalcones

Reaction Scheme:

Materials:

3-Hydroxypropionitrile derivative

Arylboronic acids (2 equivalents)

Palladium catalyst (e.g., Pd(OAc)₂)

Ligand (if required)

Base (e.g., K₂CO₃)

Solvent (e.g., D₂O for deuteration studies)[9]

Procedure:

A detailed experimental procedure for a similar reaction is described in the literature, which can

be adapted for specific substrates.[6] The general steps involve:

To a reaction vessel, add the 3-hydroxypropionitrile derivative, arylboronic acids, palladium

catalyst, and base.

Add the appropriate solvent.

Stir the mixture at the specified temperature for the required duration.

Upon completion, the reaction mixture is worked up by extraction and purified by column

chromatography to yield the substituted dihydrochalcone.

Quantitative Data:

The yields of substituted dihydrochalcones can vary depending on the specific substrates and

reaction conditions. For example, the reaction of a 3-hydroxypropionitrile derivative with two

different arylboronic acids has been reported to proceed with moderate yields.[9] In a related
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transformation, a deuterated product was obtained in 89% yield with >99% deuterium

incorporation when the reaction was carried out in D₂O.[9]

Applications in Biocatalysis: As a Substrate
3-Hydroxypropionitrile is a key substrate in the biocatalytic production of 3-hydroxypropionic

acid (3-HP), an important platform chemical.[10] This transformation is typically achieved using

whole-cell biocatalysts containing nitrile hydratase and amidase or nitrilase enzymes.[7][10]

Microbial catalysts, such as Comamonas testosteroni, can efficiently hydrolyze 3-
hydroxypropionitrile to 3-hydroxypropionic acid.[10] Immobilized whole cells have been

shown to enhance substrate tolerance and reusability.[10]

Protocol 2: Biocatalytic Synthesis of 3-Hydroxypropionic Acid

Reaction Scheme:

Materials:

3-Hydroxypropionitrile

Whole-cell biocatalyst (e.g., immobilized Comamonas testosteroni or recombinant E. coli)

Buffer solution (e.g., Tris-HCl)

Bioreactor

Procedure:

Prepare a suspension of the whole-cell biocatalyst in a suitable buffer within a bioreactor.

Add 3-hydroxypropionitrile to the desired concentration.

Maintain the reaction at the optimal temperature and pH for the specific biocatalyst.

Monitor the conversion of 3-hydroxypropionitrile to 3-hydroxypropionic acid using

analytical techniques such as HPLC.
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Upon completion, the product can be isolated and purified from the reaction mixture.

Quantitative Data:

The efficiency of the biocatalytic conversion of 3-HPN to 3-HP is summarized in Table 2.

Table 2: Quantitative Data for Biocatalytic Hydrolysis of 3-Hydroxypropionitrile

Biocatalyst
Substrate
Concentration

Product Titer Yield Reference

Meyerozyma

guilliermondii
Not specified 19.48 g/L Not specified [7]

Immobilized C.

testosteroni 5-

MGAM-4D

1.0 M 3-

hydroxyvaleronitr

ile (analogous

substrate)

Not specified for

3-HP
99-100% [10]

Whole-cell

catalysis system
Not specified 184.7 g/L Not specified [7]

Potential as a Polar Solvent in Organic Reactions
Based on its physicochemical properties, 3-hydroxypropionitrile has the potential to be a

useful polar solvent in various organic reactions. Its high dielectric constant and ability to act as

a hydrogen bond donor suggest it could effectively solvate polar reactants and intermediates,

potentially influencing reaction rates and selectivity.[3]

While specific examples of using 3-HPN as a solvent for common cross-coupling reactions like

Suzuki-Miyaura or Heck are not readily available in the reviewed literature, its properties are

comparable to other polar aprotic solvents often used in these reactions. For a comparative

analysis of catalysts in similar reactions, one might refer to studies on analogous substrates.

[11] The high boiling point of 3-HPN could be advantageous for reactions requiring high

temperatures to drive catalyst turnover.

The use of organic solvents in biocatalysis can offer several advantages, including increased

solubility of non-polar substrates and suppression of water-dependent side reactions.[12] While
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3-HPN is primarily documented as a substrate, its polar nature and miscibility with water could

make it an interesting co-solvent in certain enzymatic reactions to enhance substrate

availability. Further research is needed to explore its compatibility with various enzyme

systems.

Visualizations
To illustrate the concepts discussed, the following diagrams are provided.

Diagram 1: Logical Relationship of 3-HPN Applications

Figure 1. Applications of 3-Hydroxypropionitrile
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Caption: Applications of 3-Hydroxypropionitrile

Diagram 2: Experimental Workflow for Biocatalytic Hydrolysis
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Figure 2. Workflow for Biocatalytic Hydrolysis
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Caption: Workflow for Biocatalytic Hydrolysis

Conclusion
3-Hydroxypropionitrile is a valuable chemical with established roles as a reactant in

palladium-catalyzed reactions and as a substrate for the biocatalytic synthesis of 3-

hydroxypropionic acid. Its physicochemical properties, particularly its high polarity and boiling

point, suggest its potential as a useful solvent in various organic reactions. However, the

current body of literature lacks detailed application notes and protocols for its use as a primary

reaction solvent in common organic transformations. Further research into this area could
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expand the utility of 3-hydroxypropionitrile as a green and effective solvent in organic

synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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